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Compound of Interest

Compound Name: 4-Bromo-5-chloro-2-methylaniline

Cat. No.: B1277025

For Immediate Release

This technical guide provides a comprehensive overview of the predicted *H NMR and 3C
NMR spectral data for 4-Bromo-5-chloro-2-methylaniline, a key intermediate in various
chemical syntheses. This document is intended for researchers, scientists, and professionals in
the fields of organic chemistry, medicinal chemistry, and drug development, offering a detailed
analysis based on established spectroscopic principles and data from analogous compounds.

Chemical Structure and Overview

4-Bromo-5-chloro-2-methylaniline, with the molecular formula C7H7BrCIN, is a substituted
aromatic amine.[1] Its structure, featuring a methyl group, an amino group, and two different
halogen atoms on the benzene ring, leads to a distinct and predictable pattern in its NMR
spectra. Understanding this spectral signature is crucial for reaction monitoring, quality control,
and structural elucidation.

Structure:
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Sample Preparation

Weigh ~5-10 mg of
4-Bromo-5-chloro-2-methylaniline

Dissolve in ~0.6-0.7 mL
of deuterated solvent
(e.g., CDCIs or DMSO-ds)

Add a small amount of TMS
(tetramethylsilane) as an
internal standard (O ppm)

Transfer the solution to
a5 mm NMR tube

Data Acquisition

Insert the NMR tube into
the spectrometer

Lock and shim the
magnetic field

Acquire *H NMR spectrum Acquire 3C NMR spectrum
(e.g., 400 MHz, 16 scans) (e.g., 100 MHz, 1024 scans)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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